Cas no 941871-35-8 (N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-N'-(pyridin-4-yl)ethanediamide)

• Product Name: N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-N'-(pyridin-4-yl)ethanediamide
• CAS No: 941871-35-8
• MF: C₁₉H₂₁FN₄O₃
• MW: 372.393447637558
• CID: 5458536
• Update Time: 2025-07-22

N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-N'-(pyridin-4-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-fluorophenyl)-2-morpholin-4-ylethyl]-N'-pyridin-4-yloxamide
• N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-N'-(pyridin-4-yl)ethanediamide

• Inchi： 1S/C19H21FN4O3/c20-15-3-1-14(2-4-15)17(24-9-11-27-12-10-24)13-22-18(25)19(26)23-16-5-7-21-8-6-16/h1-8,17H,9-13H2,(H,22,25)(H,21,23,26)
• InChI Key： XLNNANYISGVVIN-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(F)C=C1)N1CCOCC1)(=O)C(NC1=CC=NC=C1)=O

Additional information on N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-N'-(pyridin-4-yl)ethanediamide

Recent Advances in the Study of N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-N'-(pyridin-4-yl)ethanediamide (CAS: 941871-35-8)

The compound N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-N'-(pyridin-4-yl)ethanediamide (CAS: 941871-35-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique structural features, including a fluorophenyl group, a morpholine ring, and a pyridine moiety, has been the subject of several studies aimed at elucidating its biological activity and mechanism of action.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role as a modulator of specific biological pathways. Studies have demonstrated that 941871-35-8 exhibits promising activity in targeting protein-protein interactions (PPIs) involved in disease progression, such as cancer and neurodegenerative disorders. The compound's ability to bind to key regulatory proteins has been validated through in vitro and in silico analyses, highlighting its potential as a lead candidate for drug development.

One of the most notable findings is the compound's interaction with the PI3K/AKT/mTOR signaling pathway, which plays a critical role in cell survival and proliferation. Experimental data indicate that 941871-35-8 can inhibit this pathway, leading to reduced tumor growth in preclinical models. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, have been investigated, with results suggesting favorable profiles for further development.

Further studies have explored the structural-activity relationship (SAR) of 941871-35-8, identifying key modifications that enhance its efficacy and selectivity. For instance, variations in the morpholine and pyridine substituents have been shown to influence binding affinity and specificity. These insights are invaluable for the design of next-generation derivatives with improved therapeutic potential.

In conclusion, the compound N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-N'-(pyridin-4-yl)ethanediamide (CAS: 941871-35-8) represents a promising avenue for drug discovery. Its unique chemical structure and demonstrated biological activity make it a compelling subject for ongoing research. Future studies should focus on advancing this compound through clinical trials to fully realize its therapeutic benefits.